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Compound of Interest

Compound Name: Thioanisole-d3

Cat. No.: B15142115

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This guide provides essential, step-by-step procedures for the safe disposal of
Thioanisole-d3, a deuterated analog of Thioanisole. While specific data for the deuterated
form is not prevalent, the disposal protocols are governed by the hazardous characteristics of
the parent compound, Thioanisole.

Thioanisole is classified as a hazardous substance due to its combustibility, potential for
causing skin and eye irritation, and its toxicity to aquatic life with long-lasting effects. It is also
noted for its strong, unpleasant odor. Therefore, Thioanisole-d3 waste must be treated as
hazardous and disposed of in strict accordance with local, regional, and national environmental
regulations.

Key Data for Thioanisole

The following table summarizes key quantitative data for Thioanisole, which should be
considered when handling and disposing of Thioanisole-d3.
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Property Value Source
CAS Number 100-68-5

Molecular Formula C7H8S

Molecular Weight 124.2 g/mol

Appearance Light yellow liquid

Odor Stench

Melting Point -15°C (5 °F)

Boiling Point 188 °C (370.4 °F)

Flash Point 73 °C (163.4 °F)

Density 1.057 g/mL at 20 °C (68 °F)

Water Solubility Insoluble

Operational Plan for Proper Disposal

The proper disposal of Thioanisole-d3 is a critical process that involves careful planning and
execution from the point of generation to final removal by a certified waste management
service.

Step 1: Waste Segregation and Collection

o Designated Waste Container: Dedicate a specific, properly labeled hazardous waste
container for Thioanisole-d3 waste. The container must be made of a compatible material
(e.g., glass or polyethylene). Do not use metal containers for corrosive waste in general.

e Segregation: Do not mix Thioanisole-d3 waste with other waste streams, especially
oxidizers. It is crucial to segregate halogenated and non-halogenated solvent wastes.

o Labeling: Clearly label the waste container with "HAZARDOUS WASTE," "Thioanisole-d3,"
and list all constituents with their approximate percentages. The label should also indicate
the associated hazards (e.g., "Combustible,” "Irritant," "Environmental Hazard").
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Step 2: Storage in a Satellite Accumulation Area (SAA)

Location: Store the waste container in a designated Satellite Accumulation Area (SAA) that is
at or near the point of generation.

Container Integrity: Ensure the container is in good condition and is kept tightly closed at all
times, except when adding waste. This is to prevent the release of vapors, which have a
strong stench and may form explosive mixtures with air.

Secondary Containment: It is best practice to store the primary waste container within a
larger, chemically resistant secondary container to contain any potential leaks or spills.

Step 3: Arranging for Disposal

Contact Environmental Health and Safety (EHS): Once the waste container is full (not
exceeding 90% capacity to allow for expansion), or when the waste is no longer being
generated, contact your institution's Environmental Health and Safety (EHS) department or a
licensed hazardous waste disposal contractor.

Documentation: Complete all required waste pickup forms, providing an accurate description
of the waste, including the chemical name and percentage of each component.

Disposal Facility: The waste will be transported to an approved waste disposal plant for
appropriate treatment and disposal, which may include incineration. Do not dispose of
Thioanisole-d3 down the drain or in regular trash.

Experimental Protocol: Spill Cleanup

In the event of a Thioanisole-d3 spill, immediate and appropriate action is necessary to

mitigate exposure and environmental contamination.

Materials Required:

Personal Protective Equipment (PPE):
o Chemical safety goggles or face shield

o Chemical-resistant gloves (e
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 To cite this document: BenchChem. [Navigating the Safe Disposal of Thioanisole-d3: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15142115#thioanisole-d3-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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